Cas no 1250692-96-6 (1-azido-3-(methylsulfanyl)propane)

• Product Name: 1-azido-3-(methylsulfanyl)propane
• CAS No: 1250692-96-6
• MF: C₄H₉N₃S
• MW: 131.199358701706
• CID: 6106184
• PubChem ID: 59223464
• Update Time: 2025-07-02

1-azido-3-(methylsulfanyl)propane Chemical and Physical Properties

Names and Identifiers

• 1-azido-3-(methylsulfanyl)propane
• 1250692-96-6
• AKOS010656993
• EN300-1867024

• Inchi： 1S/C4H9N3S/c1-8-4-2-3-6-7-5/h2-4H2,1H3
• InChI Key： BAHOTGXNKFMNSW-UHFFFAOYSA-N
• SMILES： S(C)CCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 131.05171847g/mol
• Monoisotopic Mass: 131.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.7Ų

Additional information on 1-azido-3-(methylsulfanyl)propane

Chemical Profile of 1-azido-3-(methylsulfanyl)propane (CAS No. 1250692-96-6)

1-azido-3-(methylsulfanyl)propane, identified by the Chemical Abstracts Service Number (CAS No.) 1250692-96-6, is a specialized organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of azidoalkanes and thioether derivatives, featuring a unique structural framework that makes it a valuable intermediate in synthetic chemistry and drug development. The presence of both azido (-N₃) and methylsulfanyl (-SCH₃) functional groups endows it with distinct reactivity patterns, making it a versatile building block for constructing more complex molecules.

The structure of 1-azido-3-(methylsulfanyl)propane consists of a propane backbone with an azido group at the first carbon and a methylsulfanyl group at the third carbon. This arrangement imparts a high degree of functional diversity, allowing for further modifications through nucleophilic substitution reactions. The azido moiety, in particular, is known for its ability to participate in various chemical transformations, including cycloadditions, dealkylations, and cross-coupling reactions. These properties have made it a popular choice for researchers aiming to develop novel pharmacophores or explore new synthetic pathways.

In recent years, there has been growing interest in the applications of 1-azido-3-(methylsulfanyl)propane in medicinal chemistry. One notable area of research involves its use as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The combination of the azido and methylsulfanyl groups provides a scaffold that can be easily modified to target specific biological pathways. This has led to several innovative drug candidates being explored in preclinical studies.

Moreover, the synthetic utility of 1-azido-3-(methylsulfanyl)propane has been leveraged in the development of click chemistry applications. Click reactions are highly efficient and selective methods for forming carbon-carbon bonds, often under mild conditions. The azido group, in particular, is a key component in copper-catalyzed azide-alkyne cycloadditions (CuAAC), which are widely used to construct complex molecular architectures. By incorporating this compound into synthetic protocols, researchers can streamline the production of target molecules while maintaining high yields and purity.

Recent advancements in drug discovery technologies have highlighted the importance of versatile intermediates like 1-azido-3-(methylsulfanyl)propane. Computational modeling and high-throughput screening have enabled researchers to rapidly assess the potential of new compounds, leading to faster identification of promising candidates. The structural features of this compound make it an attractive candidate for virtual screening campaigns, where its reactivity profile can be matched against biological targets to identify potential therapeutic interactions.

The chemical reactivity of 1-azido-3-(methylsulfanyl)propane extends beyond its role as a synthetic intermediate. It has also been investigated for its potential applications in materials science and polymer chemistry. For example, its ability to undergo controlled polymerization reactions makes it suitable for generating functionalized polymers with tailored properties. These materials could find applications in coatings, adhesives, or even biodegradable scaffolds for tissue engineering.

In conclusion, 1-azido-3-(methylsulfanyl)propane (CAS No. 1250692-96-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reactivity patterns make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to the development of innovative treatments and materials across multiple disciplines.